Cas no 25373-55-1 (1-2-(1H-Imidazol-1-yl)phenylmethanamine)

• Product Name: 1-2-(1H-Imidazol-1-yl)phenylmethanamine
• CAS No: 25373-55-1
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD06654837
• CID: 252953
• PubChem ID: 3161671
• Update Time: 2025-10-24

1-2-(1H-Imidazol-1-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1H-Imidazol-1-yl)phenyl]methanamine
• 2-Imidazol-1-yl-benzylamine
• Benzenemethanamine, 2-(1H-imidazol-1-yl)-
• 2-(1H-Imidazol-1-yl)benzylamine
• [2-(1H-imidazol-1-yl)phenyl]methanamine
• PS-5139
• MFCD06654837
• SCHEMBL2463222
• FT-0677747
• 1-[2-(1H-imidazol-1-yl)phenyl]methanamine, AldrichCPR
• (2-imidazol-1-ylphenyl)methanamine
• Benzenemethanamine,2-(1H-imidazol-1-yl)-
• JHDMBRSDCFLSTD-UHFFFAOYSA-N
• 25373-55-1
• DTXSID10390303
• N-3,4-DIMETHOXYBENZYL-2-HYDROXYL-2-PHENYLETHYLAMINE
• EN300-53224
• (2-(1H-Imidazol-1-yl)phenyl)methanamine
• AKOS000260866
• HMS1704A04
• BP-11067
• 1-[2-(IMIDAZOL-1-YL)PHENYL]METHANAMINE
• STK688170
• DB-067387
• 1-2-(1H-Imidazol-1-yl)phenylmethanamine

• MDL： MFCD06654837
• Inchi： 1S/C10H11N3/c11-7-9-3-1-2-4-10(9)13-6-5-12-8-13/h1-6,8H,7,11H2
• InChI Key： JHDMBRSDCFLSTD-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.16
• Boiling Point: 180-200°C
• Flash Point: 171°C
• Refractive Index: 1.622
• PSA: 43.84000
• LogP: 2.03130

1-2-(1H-Imidazol-1-yl)phenylmethanamine Security Information

• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 22-34
• Safety Instruction： 23-26-36/37/39-45
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-2-(1H-Imidazol-1-yl)phenylmethanamine

Comprehensive Overview of 1-2-(1H-Imidazol-1-yl)phenylmethanamine (CAS No. 25373-55-1): Properties, Applications, and Industry Insights

1-2-(1H-Imidazol-1-yl)phenylmethanamine (CAS No. 25373-55-1) is a specialized organic compound featuring an imidazole ring linked to a phenylmethanamine group. This unique structure grants it versatile chemical properties, making it valuable in pharmaceutical research, material science, and agrochemical development. The compound’s molecular formula and structural characteristics have garnered attention for their potential in designing novel bioactive molecules, particularly in targeting enzyme inhibition and receptor modulation.

Recent trends highlight growing interest in imidazole derivatives due to their role in drug discovery, especially for anti-inflammatory and antifungal applications. Researchers are exploring 1-2-(1H-Imidazol-1-yl)phenylmethanamine as a precursor for synthesizing compounds with enhanced bioavailability and selective binding affinity. Its CAS No. 25373-55-1 is frequently searched in academic databases, reflecting demand for high-purity reagents in medicinal chemistry.

In material science, this compound’s aromatic imidazole core contributes to thermal stability and electron-rich properties, making it suitable for organic semiconductors and coordination polymers. Industries are leveraging its ligand capabilities to develop advanced catalysts for green chemistry initiatives, aligning with global sustainability goals. Searches for "imidazole-based ligands" and "phenylmethanamine synthesis" have surged, underscoring its interdisciplinary relevance.

Quality control is critical for CAS No. 25373-55-1, with analytical techniques like HPLC and NMR ensuring consistency. Suppliers emphasize GMP compliance and custom synthesis services to meet diverse research needs. As AI-driven drug discovery accelerates, this compound’s structure-activity relationship (SAR) data is increasingly curated in cheminformatics platforms, answering queries like "imidazole derivatives in machine learning models."

Environmental and safety profiles of 1-2-(1H-Imidazol-1-yl)phenylmethanamine adhere to REACH and OECD guidelines, with studies focusing on biodegradability and low ecotoxicity. These attributes align with the green chemistry movement, addressing user concerns about sustainable chemical alternatives. FAQs such as "safe handling of phenylmethanamine derivatives" highlight its practical considerations.

In conclusion, 1-2-(1H-Imidazol-1-yl)phenylmethanamine (CAS No. 25373-55-1) bridges gaps between academia and industry, driven by its multifunctional applications and alignment with cutting-edge research. Its keyword-rich profile—from "imidazole pharmacology" to "CAS 25373-55-1 suppliers"—reflects its expanding footprint in science and technology.